Cas no 1361923-84-3 (Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1361923-84-3
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• CID: 4909993
• Update Time: 2025-05-20

Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H5F3N2O3/c1-16-8(15)5-2-3-14-6(4-13)7(5)17-9(10,11)12/h2-3H,1H3
• InChI Key： UFVHXYMLYSIQAE-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=NC=CC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 72.2

Additional information on Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate: A Comprehensive Overview

Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate, also known by its CAS number 1361923-84-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a cyano group, a trifluoromethoxy group, and a methyl ester. These functional groups confer the compound with distinctive chemical properties, making it a valuable tool in research and industrial applications.

The pyridine ring in Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate serves as a versatile platform for further chemical modifications. The cyano group (-CN) at the 2-position introduces electron-withdrawing effects, enhancing the reactivity of the molecule in various reactions. Similarly, the trifluoromethoxy group (-OCF₃) at the 3-position contributes to the compound's stability and solubility due to its strong electron-withdrawing nature and fluorine's high electronegativity. The methyl ester group (-COOCH₃) at the 4-position further modulates the compound's physical properties, such as melting point and solubility in organic solvents.

Recent studies have highlighted the potential of Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate in drug discovery and development. Its structural features make it an ideal candidate for designing bioactive molecules with specific pharmacological properties. For instance, researchers have explored its role as a lead compound in anti-inflammatory and antitumor drug design. The trifluoromethoxy group has been shown to enhance the bioavailability of such compounds, while the cyano group contributes to their binding affinity with target proteins.

In addition to its pharmaceutical applications, Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate has found significant use in materials science. Its unique electronic properties make it a promising candidate for organic electronics, particularly in the development of light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices. The compound's ability to undergo various photochemical reactions has been leveraged to create novel materials with tailored electronic properties.

The synthesis of Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and esterifications. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. Recent advancements in catalytic methods have further streamlined its synthesis, reducing production costs and environmental impact.

From an environmental perspective, Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate has been studied for its biodegradability and eco-toxicological effects. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term impact on ecosystems and develop sustainable practices for its use.

In conclusion, Methyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique molecular structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potential uses for this compound, its role in advancing technology and improving quality of life is expected to grow significantly.